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Compound of Interest

Compound Name: Glycine-1-13C

Cat. No.: B1329947 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds are paramount for ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the proper disposal of Glycine-1-13C, a non-radioactive, stable isotope-labeled

amino acid.

Glycine-1-13C is a valuable tool in a variety of research applications, including metabolic

studies and protein analysis.[1][2] While it is not classified as a hazardous chemical, adherence

to proper disposal protocols is crucial to maintain a safe laboratory environment and comply

with local regulations.[3][4]

Key Safety and Handling Information
Glycine-1-13C shares the same chemical properties as naturally occurring glycine. The key

distinction is the enrichment of the carbon-13 isotope at the carboxyl position, which allows it to

be used as a tracer in various scientific investigations.[5] As a stable, non-radioactive isotope,

Glycine-1-13C does not pose a radiological hazard.

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle in a well-ventilated area to avoid dust formation and inhalation.

Store in a cool, dry place away from light and moisture in a tightly sealed container.
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Glycine-1-13C.

Property Value Reference

Molecular Formula ¹³CC₁H₅NO₂

Molecular Weight 76.06 g/mol

Appearance White crystalline powder

Melting Point 233 °C

Solubility Soluble in water

Stability Stable under normal conditions

Step-by-Step Disposal Procedures
The appropriate disposal method for Glycine-1-13C depends on its purity and whether it has

been mixed with other chemicals. As a non-hazardous substance in its pure form, the disposal

is straightforward. However, if contaminated, it must be treated as hazardous waste.

Disposal of Uncontaminated Glycine-1-13C:

Consult Local Regulations: Before proceeding, always consult your institution's

environmental health and safety (EHS) office and local waste disposal regulations. Some

municipalities may permit the disposal of non-hazardous amino acids like glycine down the

sanitary sewer.

Dissolution (if permitted): If permitted by local authorities, dissolve the Glycine-1-13C in a

large volume of water.

Sanitary Sewer Disposal: Pour the resulting solution down a designated laboratory sink with

a continuous flow of water to ensure high dilution.

Record Keeping: Maintain a record of the disposal, including the date, quantity, and method.

Disposal of Contaminated Glycine-1-13C:
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If Glycine-1-13C is mixed with hazardous materials (e.g., solvents, other chemicals), it must be

disposed of as chemical waste.

Waste Identification: Characterize the waste mixture to identify all hazardous components.

Segregation: Do not mix with other waste streams. Store in a dedicated, properly labeled

waste container. The label should clearly state "Hazardous Waste" and list all constituents.

Containerization: Use a chemically compatible and sealable container.

Contact EHS: Arrange for pickup and disposal by your institution's EHS department or a

licensed chemical waste disposal company.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Glycine-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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